(Z)-2-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid

• IUPAC Name: 2-[(5Z)-4-oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C11H10N2O4S3/c14-10-9(6-8-2-1-3-12-7-8)19-11(18)13(10)4-5-20(15,16)17/h1-3,6-7H,4-5H2,(H,15,16,17)/b9-6-
• InChI Key: OYCMUJQWJQDGFT-TWGQIWQCSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Isomeric SMILES: C1=CC(=CN=C1)/C=C\2/C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Molecular Formula: C11H10N2O4S3
• Molecular Weight: 330.4 g/mol

Description

(Z)-2-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid is a useful research compound. Its molecular formula is C11H10N2O4S3 and its molecular weight is 330.39. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : This compound has been involved in reactions with nitrile oxides, leading to the synthesis of structurally unique compounds. This includes the formation of Z-3, Z-2,4-dioxo analogues, and 1,4,2,5-dioxadiazines, which are characterized by microanalytical and spectral data (Kandeel & Youssef, 2001).

• Photophysical Properties and DFT Study : Novel chromophores involving this compound have been synthesized and characterized. These chromophores demonstrate unique absorption and emission wavelengths, offering insights into intramolecular charge transfer characteristics. Density functional theory (DFT) and time-dependent DFT were utilized to study these properties (Jachak et al., 2021).

• Antifungal Activity : Derivatives of this compound have been prepared as potential antifungal agents. Their lipophilicity and antifungal effects against selected fungal species have been evaluated, revealing specific inhibitory effects on certain Candida and Trichosporon species (Doležel et al., 2009).

• Antimicrobial and Antitumor Studies : Studies involving zinc(II) complexes with derivatives of this compound have shown significant antimicrobial and antitumor activities. These complexes exhibit higher activity than the free ligands, indicating potential in developing bioactive materials with novel properties (Xun-Zhong et al., 2020).

• Anticancer Properties : Research on 5-(1H-benzoimidazol-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-ylcarboxilic acids, structurally related to the compound , has shown weak to medium anticancer activity, particularly against specific cancer cell lines like SNB-75 and UO-31 (Horishny et al., 2021).

• Microwave-Assisted Synthesis : The compound has been utilized in microwave-assisted synthesis processes, demonstrating the potential for efficient and rapid synthesis of novel derivatives with possible pharmaceutical applications (Kamila et al., 2012).